Cas no 2034287-11-9 (N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)furo[3,2-b]pyridine-2-carboxamide)

• Product Name: N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)furo[3,2-b]pyridine-2-carboxamide
• CAS No: 2034287-11-9
• MF: C₁₆H₁₂N₄O₃S
• MW: 340.356481552124
• CID: 5550360
• PubChem ID: 91819141
• Update Time: 2025-06-28

N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)furo[3,2-b]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS025328290
• F6524-5981
• 2034287-11-9
• N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)furo[3,2-b]pyridine-2-carboxamide
• N-[2-(4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]furo[3,2-b]pyridine-2-carboxamide
• N-(2-(4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)furo[3,2-b]pyridine-2-carboxamide

• Inchi： 1S/C16H12N4O3S/c21-14(13-8-11-12(23-13)2-1-4-17-11)18-5-6-20-9-19-15-10(16(20)22)3-7-24-15/h1-4,7-9H,5-6H2,(H,18,21)
• InChI Key： IIAVTBHCHVHSQV-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1N=CN(C2=O)CCNC(C1=CC2=C(C=CC=N2)O1)=O

Computed Properties

• Exact Mass: 340.06301143g/mol
• Monoisotopic Mass: 340.06301143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)furo[3,2-b]pyridine-2-carboxamide

Introduction to N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)furo[3,2-b]pyridine-2-carboxamide (CAS No. 2034287-11-9)

N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)furo[3,2-b]pyridine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034287-11-9, represents a convergence of structural complexity and potential biological activity, making it a subject of intense research interest.

The molecular framework of this compound is characterized by a fused heterocyclic system, incorporating both thienopyrimidine and furopyridine moieties. These structural elements are known for their versatility in drug design, often serving as privileged scaffolds in the development of novel therapeutic agents. The presence of the 4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl group particularly underscores its potential as a pharmacophore, capable of interacting with biological targets in a manner that may elicit desirable pharmacological effects.

In recent years, there has been a surge in the exploration of thienopyrimidine derivatives due to their demonstrated efficacy in various therapeutic contexts. These compounds have shown promise in targeting enzymes and receptors involved in critical biological pathways, such as those implicated in cancer progression and inflammatory responses. The specific arrangement of functional groups within the molecule of N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)furo[3,2-b]pyridine-2-carboxamide suggests that it may possess unique interactions with such targets.

The furopyridine component further enhances the compound's potential therapeutic relevance. Furopyridines are a class of heterocycles that have been extensively studied for their role in modulating biological processes. Their structural features allow for the formation of hydrogen bonds and hydrophobic interactions, which are crucial for binding to biological macromolecules. The integration of this moiety into the molecular structure of the compound may contribute to its binding affinity and selectivity towards specific biological targets.

Current research endeavors in this domain have focused on elucidating the mechanisms through which these types of compounds exert their effects. Computational modeling and experimental studies have been instrumental in understanding the binding modes and interactions of these molecules with proteins and nucleic acids. The structural insights gained from such studies are pivotal for optimizing the pharmacological properties of N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)furo[3,2-b]pyridine-2-carboxamide and related derivatives.

The synthesis of this compound represents a testament to the advancements in synthetic organic chemistry. The construction of its complex framework requires meticulous planning and execution, often involving multi-step reactions that showcase the expertise of chemists in manipulating heterocyclic systems. The successful synthesis not only provides a key intermediate for further pharmacological investigation but also demonstrates the feasibility of incorporating such intricate structures into drug candidates.

Evaluation of the compound's pharmacological profile is an ongoing process that involves both in vitro and in vivo assays. These studies aim to assess its efficacy against relevant disease models and to determine its safety profile. Preliminary findings suggest that N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)furo[3,2-b]pyridine-2-carboxamide exhibits promising activity in certain biological assays, warranting further exploration.

The integration of cutting-edge technologies into the study of this compound has significantly enhanced our understanding of its properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to characterize its molecular structure with high precision. Additionally, computational methods like molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its behavior at the atomic level.

The potential applications of N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)furo[3,2-b]pyridine-2-carboxamide extend across multiple therapeutic areas. Its structural features make it a versatile candidate for developing drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The ongoing research efforts are expected to uncover new therapeutic possibilities and refine our understanding of its mechanisms of action.

In conclusion，N-(2-{4 oxothieno[ 23 d ] pyrimidin 31 yl ethyl }furo [ 32 b ] pyridine 22 carboxamide ) (CAS No.2034287119 ) stands as a notable example of how intricate molecular design can lead to compounds with significant pharmaceutical potential。 Its complex structure， characterized by fused heterocyclic systems， positions it as a promising candidate for further exploration in drug discovery。 As research continues， we can anticipate deeper insights into its pharmacological properties and applications， contributing to advancements in medicine。